Cas no 2247380-98-7 ((1S,2R)-2-(PYRIDIN-4-YL)CYCLOPROPANE-1-CARBOXYLIC ACID 2HCL)

• Product Name: (1S,2R)-2-(PYRIDIN-4-YL)CYCLOPROPANE-1-CARBOXYLIC ACID 2HCL
• CAS No: 2247380-98-7
• MF: C₉H₁₁Cl₂NO₂
• MW: 236.095140695572
• CID: 4779675
• Update Time: 2025-06-08

(1S,2R)-2-(PYRIDIN-4-YL)CYCLOPROPANE-1-CARBOXYLIC ACID 2HCL Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-(PYRIDIN-4-YL)CYCLOPROPANE-1-CARBOXYLIC ACID 2HCL
• CID 137948371

• Inchi： 1S/C9H9NO2.2ClH/c11-9(12)8-5-7(8)6-1-3-10-4-2-6;;/h1-4,7-8H,5H2,(H,11,12);2*1H/t7-,8-;;/m0../s1
• InChI Key： XFEGDKAJPOZGLN-FOMWZSOGSA-N
• SMILES： Cl.Cl.OC([C@H]1C[C@H]1C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Topological Polar Surface Area: 50.2

Additional information on (1S,2R)-2-(PYRIDIN-4-YL)CYCLOPROPANE-1-CARBOXYLIC ACID 2HCL

Comprehensive Overview of (1S,2R)-2-(PYRIDIN-4-YL)CYCLOPROPANE-1-CARBOXYLIC ACID 2HCL (CAS No. 2247380-98-7)

The compound (1S,2R)-2-(PYRIDIN-4-YL)CYCLOPROPANE-1-CARBOXYLIC ACID 2HCL (CAS No. 2247380-98-7) is a cyclopropane derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridin-4-yl group and a carboxylic acid moiety, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in the development of novel therapeutics targeting inflammation and metabolic disorders.

One of the most frequently asked questions about (1S,2R)-2-(PYRIDIN-4-YL)CYCLOPROPANE-1-CARBOXYLIC ACID 2HCL is its solubility and stability under various conditions. Studies indicate that the 2HCl salt form enhances its aqueous solubility, which is critical for formulation in preclinical studies. This property aligns with the growing demand for bioavailable compounds in the pharmaceutical industry, especially for oral drug delivery systems.

In recent years, the search for cyclopropane derivatives has surged due to their applications in medicinal chemistry. The (1S,2R) stereochemistry of this compound is particularly noteworthy, as it often correlates with higher binding affinity to target proteins. This stereospecificity is a hot topic in drug design, where enantiopure compounds are preferred to minimize off-target effects. The pyridine ring further contributes to its pharmacological profile by facilitating hydrogen bonding and π-π stacking interactions.

Another area of interest is the synthetic route for CAS 2247380-98-7. Efficient and scalable synthesis methods are crucial for its commercial viability. Recent advancements in asymmetric catalysis have enabled the production of this compound with high enantiomeric excess, addressing the need for cost-effective and sustainable manufacturing processes. This aligns with the broader trend in green chemistry, where reducing waste and optimizing yields are prioritized.

The compound’s potential in central nervous system (CNS) drug development is also under exploration. Its ability to cross the blood-brain barrier, attributed to the cyclopropane core and pyridin-4-yl group, makes it a candidate for treating neurological disorders. This application is particularly relevant given the rising prevalence of neurodegenerative diseases and the demand for innovative treatments.

Analytical characterization of (1S,2R)-2-(PYRIDIN-4-YL)CYCLOPROPANE-1-CARBOXYLIC ACID 2HCL is another critical aspect. Techniques such as NMR, HPLC, and mass spectrometry are routinely employed to confirm its purity and structural integrity. These methods are essential for ensuring compliance with regulatory standards, a topic of high importance in pharmaceutical quality control.

In summary, CAS 2247380-98-7 represents a versatile and promising compound in modern research. Its applications span drug discovery, synthetic chemistry, and neuroscience, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics.